Cas no 1710472-25-5 (1-(methanesulfonylmethyl)cyclobutylmethanol)

• Product Name: 1-(methanesulfonylmethyl)cyclobutylmethanol
• CAS No: 1710472-25-5
• MF: C₇H₁₄O₃S
• MW: 178.249261379242
• MDL: MFCD27975101
• CID: 5600545
• PubChem ID: 97628823
• Update Time: 2023-11-24

1-(methanesulfonylmethyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• (1-Methanesulfonylmethyl-cyclobutyl)-methanol
• Cyclobutanemethanol, 1-[(methylsulfonyl)methyl]-
• 1710472-25-5
• EN300-1987941
• [1-(methanesulfonylmethyl)cyclobutyl]methanol
• 1-(methanesulfonylmethyl)cyclobutylmethanol

• MDL： MFCD27975101
• Inchi： 1S/C7H14O3S/c1-11(9,10)6-7(5-8)3-2-4-7/h8H,2-6H2,1H3
• InChI Key： UNLSSFWZRAUQNY-UHFFFAOYSA-N
• SMILES： C1(CS(C)(=O)=O)(CO)CCC1

Computed Properties

• Exact Mass: 178.06636548g/mol
• Monoisotopic Mass: 178.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 358.8±15.0 °C(Predicted)
• pka: 15.05±0.10(Predicted)